Cas no 1445891-41-7 (Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1445891-41-7
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 5619646
• PubChem ID: 89649220
• Update Time: 2025-10-21

Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28295526
• 1445891-41-7
• tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• SCHEMBL15056844
• 8-bromo-5-fluoro-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• MWOMZKZOLRYSPU-UHFFFAOYSA-N
• tert-butyl 8-bromo-5-fluoro-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 8-bromo-5-fluoro-3,4-dihydro-, 1,1-dimethylethyl ester
• Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C14H17BrFNO2/c1-14(2,3)19-13(18)17-7-6-9-10(8-17)11(15)4-5-12(9)16/h4-5H,6-8H2,1-3H3
• InChI Key： MWOMZKZOLRYSPU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CN(C(=O)OC(C)(C)C)CC2)F

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.405±0.06 g/cm3(Predicted)
• Boiling Point: 380.6±42.0 °C(Predicted)
• pka: -1.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

The compound Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No: 1445891-41-7) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a tetrahydroisoquinoline backbone substituted with bromine and fluorine atoms at specific positions. The presence of these substituents imparts distinct chemical and physical properties to the molecule, making it a valuable compound in research and development.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the tetrahydroisoquinoline core. This core is then subjected to various substitution reactions to introduce the bromine and fluorine atoms at the desired positions. The final step involves the esterification of the carboxylic acid group to form the tert-butyl ester. The entire process requires precise control over reaction conditions to ensure high yields and purity of the final product.

Recent studies have highlighted the potential of this compound in drug discovery and development. The tetrahydroisoquinoline framework is known for its ability to interact with various biological targets, including enzymes and receptors. The substitution pattern in this compound further enhances its bioactivity by modulating its pharmacokinetic properties such as solubility and permeability. Researchers have explored its potential as a lead compound in the development of new therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.

In addition to its biological applications, this compound has also found use in materials science. Its unique structure allows for the formation of stable complexes with metal ions, making it a promising candidate for applications in catalysis and coordination chemistry. Recent advancements in green chemistry have led to the exploration of this compound as a catalyst for various organic transformations under mild conditions.

The properties of this compound also make it an ideal candidate for use in analytical chemistry. Its stability under various conditions allows for its use as a reference standard in chromatographic and spectroscopic analyses. Furthermore, its ability to fluoresce under certain conditions has led to its application in sensing technologies for detecting specific analytes in complex matrices.

Recent research has focused on optimizing the synthesis of this compound to improve its scalability and reduce production costs. Novel synthetic routes have been developed that utilize more efficient catalysts and reagents, enabling the production of larger quantities of this compound for industrial applications.

In conclusion, Tert-butyl 8-bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline-2-carboxylate is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and applications of this compound, it is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.